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Cat. No.: B1669110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. 69005, widely known as Indanthrone or Pigment Blue 60, is a high-performance synthetic

organic pigment with the chemical formula C₂₈H₁₄N₂O₄.[1][2] First synthesized in 1901, it was

one of the earliest vat dyes and continues to be a crucial colorant due to its exceptional

lightfastness, weather resistance, and chemical stability.[3][4] This technical guide provides a

comprehensive overview of the synthesis pathway and mechanism of C.I. 69005, tailored for

professionals in research, and drug development who may utilize this robust molecule as a

scaffold or building block.

Synthesis Pathway
The primary and most established industrial synthesis of C.I. 69005 involves the dimerization of

2-aminoanthraquinone in a strongly alkaline medium at elevated temperatures.[1][4][5] The

reaction is typically carried out using potassium hydroxide as the base.

Overall Reaction:

2 (C₁₄H₉NO₂) + 2 KOH → C₂₈H₁₄N₂O₄ + 2 H₂O + H₂

The synthesis proceeds through a series of intermediate steps involving dimerization and

intramolecular cyclization, ultimately leading to the formation of the stable Indanthrone
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molecule.[1]

Diagram of the Synthesis Pathway:
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Caption: Synthesis pathway of C.I. 69005 from 2-aminoanthraquinone.

Reaction Mechanism
The precise mechanism of Indanthrone formation from 2-aminoanthraquinone involves a

nucleophilic attack and subsequent condensation reactions. While not exhaustively detailed in

all literature, the generally accepted mechanism can be outlined as follows:

Deprotonation: In the presence of a strong base like potassium hydroxide, the amino group

of 2-aminoanthraquinone is deprotonated, forming a potent nucleophile.

Nucleophilic Attack: The resulting anion attacks the carbonyl carbon of a second molecule of

2-aminoanthraquinone.

Dimerization and Intermediate Formation: This leads to the formation of a dimeric

intermediate.

Intramolecular Cyclization: The intermediate undergoes intramolecular cyclization, forming

the dihydro-indanthrone structure.

Oxidation: The dihydro-indanthrone is then oxidized to the final Indanthrone pigment. This

oxidation can be facilitated by an oxidizing agent or can occur via the reduction of another

molecule of the starting material.

Experimental Protocols
The following is a generalized experimental protocol compiled from various sources, including

patented methods, for the synthesis of C.I. 69005. It is crucial to note that specific parameters
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may be adjusted based on the desired crystalline form and purity of the final product.

Materials:

2-aminoanthraquinone

Potassium hydroxide (KOH)

Water

Optional: Oxidizing agent (e.g., potassium nitrate, potassium chlorate)

Optional: Wetting agent (e.g., lower aliphatic alcohols)

Procedure:

Preparation of the Reaction Mixture: A fused caustic alkali mixture is prepared by heating

potassium hydroxide. The temperature is maintained between 195 °C and 250 °C.[6]

Addition of 2-aminoanthraquinone: An aqueous slurry of 2-aminoanthraquinone is gradually

added to the fused caustic alkali mixture with constant stirring to ensure a homogeneous

reaction mixture.[6] The use of a slurry helps to prevent the solid 2-aminoanthraquinone from

floating on the surface and promotes even distribution.[6] A wetting agent can be added to

the slurry to aid in its introduction into the reaction mixture.[6]

Reaction: The reaction mixture is heated to a temperature between 220 °C and 250 °C for 1

to 4 hours with continuous stirring until the formation of Indanthrone is substantially

complete.[6] The presence of an oxidizing agent, such as potassium chlorate or potassium

nitrate, can be incorporated into the reaction mixture to improve the yield of the final product.

[6]

Work-up and Isolation: The reacted mixture is poured into a large volume of water.[6] Air is

then blown through the resulting aqueous mixture to precipitate the Indanthrone product.[6]

Purification: The precipitated product is collected by filtration, washed thoroughly with water

until neutral, and then dried.[6][7] Further purification can be achieved by recrystallization

from a high-boiling point solvent or through a process known as "pigmenting," which involves
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treating the crude product to obtain the desired crystal form and particle size.[8] One such

method involves dissolving the crude Indanthrone in concentrated sulfuric acid and then

carefully precipitating it by the addition of water.[9][10][11]

Experimental Workflow Diagram:
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Caption: A typical experimental workflow for the synthesis and purification of C.I. 69005.
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Quantitative Data
The following table summarizes key quantitative data related to C.I. 69005. It is important to

note that reaction yields can vary significantly based on the specific conditions and scale of the

synthesis.

Property Value Reference

Molecular Formula C₂₈H₁₄N₂O₄ [1][2]

Molecular Weight 442.4 g/mol [2]

Appearance
Dark blue solid, blue needles

with a metallic luster
[1][4]

Melting Point 470-500 °C [4]

Solubility

Insoluble in water and most

organic solvents. Slightly

soluble in hot chloroform, o-

chlorophenol, and quinoline.

[4]

Reaction Temperature 220-250 °C [1][6]

Reaction Time 1-4 hours [6]

Conclusion
The synthesis of C.I. 69005 (Indanthrone) from 2-aminoanthraquinone remains a cornerstone

of industrial organic pigment production. The robustness of the synthesis, coupled with the

exceptional properties of the final product, ensures its continued relevance. For researchers in

drug development and materials science, the Indanthrone scaffold offers a thermally and

photochemically stable platform for the development of novel functional molecules.

Understanding the intricacies of its synthesis is the first step toward harnessing its potential in

advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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